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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620

Audience: Researchers, scientists, and drug development professionals.

Introduction

CHAPS, or 3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate, is a zwitterionic,
non-denaturing detergent widely used in biochemical and molecular biology applications.[1][2]
Its unique properties make it highly effective for solubilizing membrane proteins and breaking
protein-protein interactions while preserving the native structure and function of the proteins.[1]
[3] This makes it an invaluable tool for applications such as protein extraction, cell lysis for
immunoprecipitation, and sample preparation for two-dimensional gel electrophoresis.[1][4][5]

These application notes provide a comprehensive, step-by-step guide to preparing CHAPS
hydrate buffer solutions.

Physicochemical Properties of CHAPS

A clear understanding of the physicochemical properties of CHAPS is essential for its effective
use in experiments.[1]
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Property Value Source(s)
3-[(3-
Full Chemical Name Cholamidopropyl)dimethylamm  [1][4]

onio]-1-propanesulfonate

Molecular Weight 614.88 g/mol [1][4]
Appearance White crystalline powder [1114]
Critical Micelle Conc. (CMC) 6-10 mM [11[4116]
Aggregation Number 4-14 [1][4][6]
Micellar Molecular Weight ~6,150 Da [1][4116]
Solubility in Water 50 mg/mL [1][5]
pH (100 g/L in H20) 6.0 [1]
Storage Temperature (Solid) Room Temperature [11[31[5]

Storage Temperature

_ 2-8°C or -20°C for long-term [11[7118]
(Solution)

Experimental Protocols

Below are protocols for preparing a 10% (w/v) CHAPS stock solution and a common 1X
CHAPS cell lysis buffer.

Protocol 1: Preparation of a 10% (w/v) CHAPS Stock Solution

This protocol describes the preparation of a concentrated stock solution that can be diluted to
the desired working concentration.[1]

Materials:
e CHAPS powder (MW: 614.88 g/mol )[1]
 Sterile deionized water (dH20)[2]

o Sterile container[1]
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Procedure:
e Weigh out 5 g of CHAPS powder.[1][2]

e Add a small amount of sterile dH20 to the powder and stir gently to dissolve. Avoid vigorous
shaking or stirring.[2][6]

e Once dissolved, bring the final volume to 50 mL with sterile dH20.[1][2]
o Store the 10% CHAPS stock solution at room temperature.[1][2]
Protocol 2: Preparation of a 1X CHAPS Cell Lysis Buffer

This protocol provides a common formulation for a CHAPS-based buffer used for non-
denaturing cell lysis.[1] The buffer should be prepared immediately before use.[6][8]

Materials:

e 10% (w/v) CHAPS Stock Solution (from Protocol 1) or a commercial 10X CHAPS Cell Extract
Buffer stock[1][8]

o Milli-Q or other purified water[6][8]

« Dithiothreitol (DTT)[1][6]

o Phenylmethylsulfonyl fluoride (PMSF)[1][6]

¢ Protease and phosphatase inhibitors (optional, but recommended)[1][9]

1X Final Buffer Composition:

50 mM PIPES/HCI, pH 6.5[1][6][S]

2 mM EDTA[1][6][8]

0.1% CHAPS[1][6][8]

5 mM DTT[1][6][8]
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e 1 mM PMSF[1][6][8]
e Optional: Protease and Phosphatase Inhibitor Cocktail[1][9]

Procedure:

To prepare 10 mL of 1X buffer, begin with 9 mL of purified water.[1]

» Add the appropriate volumes of stock solutions to achieve the final concentrations listed
above. For example, add 1 mL of a 10X CHAPS buffer stock.[1] If preparing from individual
components, ensure each component is fully dissolved before adding the next.

o Immediately before use, add DTT to a final concentration of 5 mM.[1][6][8]
e Add PMSF to a final concentration of 1 mM.[1][6][8]

 If using, add the appropriate volume of protease and phosphatase inhibitor cocktails.[1][9]

Keep the prepared 1X CHAPS Lysis Buffer on ice.[9]

Mandatory Visualizations

Experimental Workflow for 1X CHAPS Buffer Preparation
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10% CHAPS Stock Solution 1X CHAPS Lysis Buffer (10 mL)

Weigh 5g CHAPS Powder
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Bring to final volume of 50 mL with dH20 Add 1 mL of 10% CHAPS Stock
Store at Room Temperature Add DTT (to 5 mM)

}

Add PMSF (to 1 mM)
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Add Protease/Phosphatase Inhibitors (Optional)
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Caption: Workflow for preparing 10% CHAPS stock and 1X lysis buffer.

Signaling Pathway Diagram (Example Application)
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Caption: CHAPS buffer in preserving protein interactions during cell lysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CH-APS Hydrate
Buffer Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336620#step-by-step-guide-for-chaps-hydrate-
buffer-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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